Cas no 2034542-76-0 (N-({[2,3'-bipyridine]-4-yl}methyl)-2-(naphthalen-1-yl)acetamide)

• Product Name: N-({[2,3'-bipyridine]-4-yl}methyl)-2-(naphthalen-1-yl)acetamide
• CAS No: 2034542-76-0
• MF: C₂₃H₁₉N₃O
• MW: 353.4165
• CID: 5352970
• Update Time: 2025-06-12

N-({[2,3'-bipyridine]-4-yl}methyl)-2-(naphthalen-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-naphthalen-1-yl-N-[(2-pyridin-3-ylpyridin-4-yl)methyl]acetamide
• N-([2,3'-bipyridin]-4-ylmethyl)-2-(naphthalen-1-yl)acetamide
• N-({[2,3'-bipyridine]-4-yl}methyl)-2-(naphthalen-1-yl)acetamide

• Inchi： 1S/C23H19N3O/c27-23(14-19-7-3-6-18-5-1-2-9-21(18)19)26-15-17-10-12-25-22(13-17)20-8-4-11-24-16-20/h1-13,16H,14-15H2,(H,26,27)
• InChI Key： DLKUKLJOYVHLGS-UHFFFAOYSA-N
• SMILES： O=C(C([H])([H])C1=C([H])C([H])=C([H])C2=C([H])C([H])=C([H])C([H])=C12)N([H])C([H])([H])C1C([H])=C([H])N=C(C2=C([H])N=C([H])C([H])=C2[H])C=1[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 482
• XLogP3: 3.4
• Topological Polar Surface Area: 54.9

Additional information on N-({[2,3'-bipyridine]-4-yl}methyl)-2-(naphthalen-1-yl)acetamide

Professional Introduction to N-({[2,3'-bipyridine]-4-yl}methyl)-2-(naphthalen-1-yl)acetamide (CAS No. 2034542-76-0)

N-({[2,3'-bipyridine]-4-yl}methyl)-2-(naphthalen-1-yl)acetamide is a sophisticated organic compound that has garnered significant attention in the field of chemical and biomedical research. This compound, identified by its CAS number 2034542-76-0, is a key intermediate in the synthesis of various pharmacologically active molecules. Its unique structural features, which include a bipyridine moiety and a naphthalene ring, make it a versatile building block for designing novel therapeutic agents.

The bipyridine moiety in the molecular structure of N-({[2,3'-bipyridine]-4-yl}methyl)-2-(naphthalen-1-yl)acetamide is particularly noteworthy. Bipyridine derivatives are well-known for their ability to form stable complexes with metal ions, a property that has been exploited in various catalytic and medicinal applications. The presence of this group in the compound suggests potential applications in coordination chemistry and metal-organic frameworks (MOFs). Recent studies have highlighted the role of bipyridine-based ligands in the development of novel catalysts for organic transformations, which could have implications for green chemistry initiatives.

Furthermore, the naphthalen-1-yl group contributes to the compound's hydrophobicity and stability, making it an attractive candidate for drug design. Naphthalene derivatives are frequently incorporated into pharmaceuticals due to their favorable pharmacokinetic properties. The combination of these two aromatic systems in N-({[2,3'-bipyridine]-4-yl}methyl)-2-(naphthalen-1-yl)acetamide creates a scaffold that can be modified to target specific biological pathways. This has led to its investigation as a potential lead compound in the development of new drugs for various diseases.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for protein-protein interactions (PPIs), which are critical targets in many diseases but have proven challenging to drug. The structural features of N-({[2,3'-bipyridine]-4-yl}methyl)-2-(naphthalen-1-yl)acetamide, particularly its ability to interact with metal ions and its aromatic nature, make it a promising candidate for disrupting PPIs. Preliminary computational studies have suggested that this compound can bind to specific pockets on target proteins, potentially inhibiting their function and mitigating disease progression.

The synthesis of N-({[2,3'-bipyridine]-4-yl}methyl)-2-(naphthalen-1-yl)acetamide involves multi-step organic reactions that showcase the expertise of modern synthetic chemistry. The use of advanced techniques such as palladium-catalyzed cross-coupling reactions has enabled the efficient construction of the complex core structure. These synthetic strategies not only highlight the versatility of current methodologies but also contribute to the growing library of functionalized molecules available for medicinal chemistry applications.

One of the most exciting aspects of this compound is its potential application in photodynamic therapy (PDT). The naphthalene ring can act as an photosensitizer when excited by light, leading to the generation of reactive oxygen species (ROS) that can selectively damage cancer cells. In combination with bipyridine-based metal complexes, this compound could offer a dual-modality therapeutic approach, combining chemotherapy with light-induced cell killing. Such multifunctional agents are at the forefront of modern oncology research.

The development of novel drug candidates often requires extensive characterization to understand their biological activity and mechanism of action. Spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been instrumental in elucidating the structure of N-({[2,3'-bipyridine]-4-yl}methyl)-2-(naphthalen-1-yl)acetamide. Additionally, computational methods like molecular dynamics simulations and quantum mechanics calculations have provided insights into how this compound interacts with biological targets at an atomic level. These studies are crucial for optimizing its design and improving its efficacy.

The pharmaceutical industry is increasingly interested in harnessing natural product-inspired scaffolds for drug discovery. The structural motif found in N-({[2,3'-bipyridine]-4-yl}methyl)-2-(naphthalen-1-yl)acetamide bears similarities to certain natural products known for their bioactivity. By leveraging these natural templates, researchers can design molecules that are both structurally unique and biologically relevant. This approach has led to several high-profile drug candidates that have entered clinical trials.

The potential applications of N-{[{[2',3'-bipyridine]-4-y]}methyl}-2-(naphthalen-l-y]}acetamide extend beyond traditional pharmaceuticals. Its ability to form stable complexes with metal ions makes it a valuable tool in materials science and nanotechnology. For instance, it could be used to develop new types of sensors or catalysts that rely on metal-ligand interactions. These applications underscore the broad utility of this compound and highlight its importance as a chemical building block.

In conclusion, N-{[{[2',3'-bipyridine]-4-y]}methyl}-2-(naphthalen-l-y]}acetamide (CAS No. 2034542 76 0) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structural features make it an attractive candidate for drug discovery, material science, and nanotechnology. As research continues to uncover new ways to utilize this compound, its importance is likely to grow further solidifying its place as a cornerstone molecule in modern chemical biology.